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Compound of Interest

Compound Name: (S,R,S)-Ahpc-C3-NH2

Cat. No.: B11935789 Get Quote

(S,R,S)-Ahpc-C3-NH2, also identified as VH032-C3-NH2, is a synthetic chemical compound

that serves as a crucial building block in the development of proteolysis-targeting chimeras

(PROTACs).[1][2][3][4] As an E3 ligase ligand-linker conjugate, it incorporates a ligand for the

Von Hippel-Lindau (VHL) E3 ubiquitin ligase and a C3 amine linker, facilitating the synthesis of

bifunctional molecules designed to induce the degradation of specific target proteins.[1] This

guide provides a comprehensive overview of (S,R,S)-Ahpc-C3-NH2 for researchers, scientists,

and professionals engaged in drug discovery and development.

Core Concepts and Mechanism of Action
PROTACs are heterobifunctional molecules that simultaneously bind to a target protein and an

E3 ubiquitin ligase. This proximity induces the ubiquitination of the target protein, marking it for

degradation by the proteasome. (S,R,S)-Ahpc-C3-NH2 provides the VHL-binding moiety and a

reactive handle (the terminal amine) for conjugation to a ligand that targets a protein of interest.

The general mechanism of action for a PROTAC synthesized using (S,R,S)-Ahpc-C3-NH2 is

illustrated in the signaling pathway diagram below.
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Caption: General mechanism of PROTACs synthesized from (S,R,S)-Ahpc-C3-NH2.
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Chemical and Physical Properties
A summary of the key properties of (S,R,S)-Ahpc-C3-NH2 hydrochloride, the common salt

form, is provided in the table below.

Property Value Reference

Synonyms VH032-C3-NH2 hydrochloride

Molecular Formula
C29H43N5O4S (for the free

base)
N/A

Molecular Weight
552.13 g/mol (for the

hydrochloride salt)

CAS Number 2361119-88-0

Applications in PROTAC Synthesis
(S,R,S)-Ahpc-C3-NH2 is a versatile building block for the synthesis of various PROTACs. A

notable example is its use in the creation of UNC6852, a bivalent chemical degrader targeting

the Embryonic Ectoderm Development (EED) protein. The terminal amine of (S,R,S)-Ahpc-C3-
NH2 can be readily functionalized through standard amide bond formation or other amine-

reactive chemistries to attach a warhead that binds to the protein of interest.

The following diagram illustrates a generalized workflow for the synthesis of a PROTAC using

(S,R,S)-Ahpc-C3-NH2.
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Generalized PROTAC Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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